molecular formula C11H15NS B8291881 4-Amino-3,3-dimethylisothiochroman

4-Amino-3,3-dimethylisothiochroman

Cat. No.: B8291881
M. Wt: 193.31 g/mol
InChI Key: AXWUHFPRRBCIMN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Amino-3,3-dimethylisothiochroman is a useful research compound. Its molecular formula is C11H15NS and its molecular weight is 193.31 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H15NS

Molecular Weight

193.31 g/mol

IUPAC Name

3,3-dimethyl-1,4-dihydroisothiochromen-4-amine

InChI

InChI=1S/C11H15NS/c1-11(2)10(12)9-6-4-3-5-8(9)7-13-11/h3-6,10H,7,12H2,1-2H3

InChI Key

AXWUHFPRRBCIMN-UHFFFAOYSA-N

Canonical SMILES

CC1(C(C2=CC=CC=C2CS1)N)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

25.3 g of sodium borohydride in 435 ml of 1,2-dimethoxyethane are placed under a nitrogen atmosphere. 36.9 ml of titanium tetrachloride are added dropwise thereto at a temperature of from +15° to +18° C. The mixture is stirred for 3 hours at a temperature below +20° C. and then, at from +14° to +16° C., a solution of 33.0 g of 3,3-dimethylisothiochroman-4-oneoxime in 135 ml of 1,2-dimethoxyethane is added dropwise thereto. After stirring for 16 hours at room temperature, the mixture is poured onto ice-water and rendered basic with 30% aqueous ammonia solution. The mixture is then extracted twice with ether. The ether phases are washed with saturated sodium chloride solution, dried over sodium sulfate and concentrated by evaporation. Distillation of the residue yields 16.7 g of 4-amino-3,3-dimethylisothiochroman in the form of a colourless liquid having a boiling point of +80° C. at 0.06 mbar.
Quantity
25.3 g
Type
reactant
Reaction Step One
Name
3,3-dimethylisothiochroman-4-oneoxime
Quantity
33 g
Type
reactant
Reaction Step Two
Quantity
135 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
435 mL
Type
solvent
Reaction Step Four
Quantity
36.9 mL
Type
catalyst
Reaction Step Five

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